[2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid

• IUPAC Name: 2-[2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid
• InChI: InChI=1S/C10H10N4O4/c1-17-8-4-6(10-11-13-14-12-10)2-3-7(8)18-5-9(15)16/h2-4H,5H2,1H3,(H,15,16)(H,11,12,13,14)
• InChI Key: QVDZHBYMLDBPKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=NNN=N2)OCC(=O)O
• Molecular Formula: C10H10N4O4
• Molecular Weight: 250.21 g/mol

Description

“[2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid” is a chemical compound with the molecular formula C10H10N4O4. It has an average mass of 250.211 Da and a monoisotopic mass of 250.070206 Da. This compound is used in the synthesis of various metal-organic frameworks.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a tetrazole ring attached to a phenyl ring, which is further connected to an acetic acid group via a methoxy bridge.

Mechanism of Action

Target of Action

It is suggested that the compound forms hydrogen bonds with amino acids in their active pockets

Mode of Action

The compound interacts with its targets through the formation of hydrogen bonds This interaction can lead to changes in the structure or function of the target, potentially altering its activity

Biochemical Pathways

The compound’s ability to form hydrogen bonds suggests it could influence a variety of biochemical processes, particularly those involving protein or enzyme activity .

Result of Action

The compound has shown significant cytotoxic effects, suggesting it may have potential applications in cancer treatment . Additionally, the compound has demonstrated a significant zone of inhibition, indicating potential antimicrobial properties .

Advantages and Limitations for Lab Experiments

One advantage of using [2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid in lab experiments is its ability to selectively bind to GABA receptors, which can make it useful for studying the role of these receptors in the brain. However, this compound may have limitations in terms of its solubility and stability, which can impact its effectiveness in experiments.

Future Directions

There are a number of future directions for research involving [2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid, including further studies of its potential use in the treatment of cancer and its ability to modulate GABA receptors in the brain. Additionally, researchers may explore the potential of this compound as a therapeutic agent for other conditions, such as anxiety and depression. Further studies may also investigate the potential of this compound as a tool for studying the molecular mechanisms underlying these conditions.

Synthesis Methods

[2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid can be synthesized through a multi-step process involving the reaction of 2-methoxyphenol with 2,4-dichlorophenol, followed by the reaction with sodium azide and sodium hydroxide to form the tetrazole ring. The final step involves the reaction with chloroacetic acid to form this compound.

Scientific Research Applications

[2-methoxy-4-(2H-tetrazol-5-yl)phenoxy]acetic acid has been studied for its potential use as a ligand for GABA receptors, which are involved in the regulation of neurotransmitters in the brain. It has also been studied for its anti-inflammatory properties and its potential use in the treatment of cancer.